Tirilazadmesylate
Tirilazadmesylate
Tirilazad is a corticosteroid hormone.
Tirilazad has been used in trials studying the treatment of Spinal Cord Injury.
Tirilazad has been used in trials studying the treatment of Spinal Cord Injury.
Brand Name:
Vulcanchem
CAS No.:
110101-66-1
VCID:
VC0025892
InChI:
InChI=1S/C38H52N6O2/c1-26-22-31-29-9-8-27-23-28(45)10-12-37(27,2)30(29)11-13-38(31,3)35(26)32(46)25-41-18-20-43(21-19-41)34-24-33(42-14-4-5-15-42)39-36(40-34)44-16-6-7-17-44/h10-12,23-24,26,29,31,35H,4-9,13-22,25H2,1-3H3/t26-,29-,31+,35-,37+,38+/m1/s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1C(=O)CN5CCN(CC5)C6=NC(=NC(=C6)N7CCCC7)N8CCCC8)C)C
Molecular Formula:
C38H52N6O2
Molecular Weight:
624.9 g/mol
Tirilazadmesylate
CAS No.: 110101-66-1
Main Products
VCID: VC0025892
Molecular Formula: C38H52N6O2
Molecular Weight: 624.9 g/mol
| CAS No. | 110101-66-1 |
|---|---|
| Product Name | Tirilazadmesylate |
| Molecular Formula | C38H52N6O2 |
| Molecular Weight | 624.9 g/mol |
| IUPAC Name | (8S,10S,13S,14S,16R,17S)-17-[2-[4-(2,6-dipyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]acetyl]-10,13,16-trimethyl-6,7,8,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C38H52N6O2/c1-26-22-31-29-9-8-27-23-28(45)10-12-37(27,2)30(29)11-13-38(31,3)35(26)32(46)25-41-18-20-43(21-19-41)34-24-33(42-14-4-5-15-42)39-36(40-34)44-16-6-7-17-44/h10-12,23-24,26,29,31,35H,4-9,13-22,25H2,1-3H3/t26-,29-,31+,35-,37+,38+/m1/s1 |
| Standard InChIKey | RBKASMJPSJDQKY-RBFSKHHSSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4(C3=CC[C@@]2([C@H]1C(=O)CN5CCN(CC5)C6=NC(=NC(=C6)N7CCCC7)N8CCCC8)C)C |
| SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1C(=O)CN5CCN(CC5)C6=NC(=NC(=C6)N7CCCC7)N8CCCC8)C)C |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1C(=O)CN5CCN(CC5)C6=NC(=NC(=C6)N7CCCC7)N8CCCC8)C)C |
| Description | Tirilazad is a corticosteroid hormone. Tirilazad has been used in trials studying the treatment of Spinal Cord Injury. |
| Synonyms | 21-(4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl)-16-methylpregna-1,4,9(11)-triene-3,20-dione monomethane sulfonate Freedox pregna-1,4,9(11)-triene-3,20-dione, 21-(4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl)-16-methyl-, (16alpha)-, monomethanesulfonate tirilazad tirilazad mesylate tirilazad mesylate hydrate U 74006F U-74006 U-74006F U74006F |
| PubChem Compound | 104903 |
| Last Modified | Nov 11 2021 |
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